Cas no 1806908-31-5 (3-Bromo-4-chloro-2-(difluoromethyl)-6-methylpyridine)

• Product Name: 3-Bromo-4-chloro-2-(difluoromethyl)-6-methylpyridine
• CAS No: 1806908-31-5
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4858317
• Update Time: 2025-05-21

3-Bromo-4-chloro-2-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-2-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C7H5BrClF2N/c1-3-2-4(9)5(8)6(12-3)7(10)11/h2,7H,1H3
• InChI Key： URKGVEUCQTWZGH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C)N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-chloro-2-(difluoromethyl)-6-methylpyridine

Comprehensive Overview of 3-Bromo-4-chloro-2-(difluoromethyl)-6-methylpyridine (CAS No. 1806908-31-5)

3-Bromo-4-chloro-2-(difluoromethyl)-6-methylpyridine (CAS No. 1806908-31-5) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, chloro, and difluoromethyl substitutions, has garnered attention for its potential as a building block in the synthesis of bioactive molecules. Its molecular structure, featuring a methylpyridine core, offers versatility in chemical modifications, making it a valuable intermediate in drug discovery and crop protection formulations.

The growing interest in halogenated pyridines like 3-Bromo-4-chloro-2-(difluoromethyl)-6-methylpyridine stems from their role in developing novel heterocyclic compounds. Researchers are increasingly exploring such derivatives for their enhanced stability and reactivity, which are critical in designing next-generation pharmaceutical intermediates. Recent studies highlight the compound’s utility in cross-coupling reactions, a hot topic in synthetic organic chemistry, where it serves as a key substrate for Suzuki-Miyaura and Buchwald-Hartwig reactions.

In agrochemical applications, 3-Bromo-4-chloro-2-(difluoromethyl)-6-methylpyridine is investigated for its potential to yield pesticide precursors. The difluoromethyl group, in particular, is known to improve the bioavailability and metabolic stability of active ingredients, addressing contemporary challenges in sustainable agriculture. This aligns with the rising demand for eco-friendly crop protection solutions, a frequently searched topic among agricultural chemists.

From a synthetic perspective, the compound’s CAS No. 1806908-31-5 is often queried in databases for structure-activity relationship (SAR) studies. Its methylpyridine scaffold is a recurring motif in kinase inhibitors and antimicrobial agents, reflecting broader trends in targeting resistant pathogens and oncology therapeutics. Analytical techniques such as NMR and LC-MS are commonly employed to validate its purity, a critical factor for high-yield reactions.

Environmental and regulatory considerations also shape the discourse around 3-Bromo-4-chloro-2-(difluoromethyl)-6-methylpyridine. While not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP), a recurring search term among industrial chemists. The compound’s logP and water solubility data are frequently analyzed to assess its environmental impact, resonating with the global push for green chemistry principles.

In summary, 3-Bromo-4-chloro-2-(difluoromethyl)-6-methylpyridine (CAS No. 1806908-31-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to agrochemical development—underscore its relevance in addressing some of the most pressing challenges in science today. As research progresses, this compound is poised to remain a focal point in discussions about sustainable synthesis and molecular design.